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Compound of Interest

Compound Name: 5-Tamra-dbco

Cat. No.: B15554344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 5-
TAMRA-DBCO in strain-promoted alkyne-azide cycloaddition (SPAAC), a type of copper-free

click chemistry. These guidelines are intended to assist researchers in the life sciences and

drug development in the fluorescent labeling of azide-modified biomolecules.

Introduction
5-TAMRA-DBCO is a fluorescent labeling reagent that combines the bright and photostable

tetramethylrhodamine (TAMRA) fluorophore with a dibenzocyclooctyne (DBCO) moiety.[1][2][3]

The DBCO group enables covalent labeling of azide-containing molecules through a

bioorthogonal and copper-free click reaction.[1][4] This reaction is ideal for labeling sensitive

biological systems, such as live cells or in vivo models, where the cytotoxicity of a copper

catalyst is a concern.[1][4] The reaction is efficient and forms a stable triazole linkage.[4][5]

Physicochemical Properties and Storage
Proper handling and storage of 5-TAMRA-DBCO are crucial for maintaining its reactivity and

fluorescence.
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Parameter Value Source

Molecular Formula C₅₂H₅₄N₆O₈ [1]

Excitation Maximum (λex) ~553-559 nm [1][4]

Emission Maximum (λem) ~575-584 nm [1][4]

Extinction Coefficient ~92,000 cm⁻¹M⁻¹ [4]

Solubility Soluble in DMSO, DMF [4][6]

Storage Conditions
Store at -20°C in a dry, dark

environment.[1][2][6]

Shipping Conditions
Shipped at ambient

temperature.[4][6]

Reaction Principle and Workflow
The core of the 5-TAMRA-DBCO labeling technique is the strain-promoted alkyne-azide

cycloaddition (SPAAC). The high ring strain of the DBCO group allows it to react spontaneously

with an azide-modified molecule without the need for a copper catalyst. This bioorthogonal

reaction is highly specific, meaning the DBCO and azide groups will not react with other

functional groups typically found in biological systems.[5][7]
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Diagram 1: 5-TAMRA-DBCO SPAAC Reaction Scheme.
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A general experimental workflow for labeling biomolecules with 5-TAMRA-DBCO involves the

preparation of the azide-modified target, reaction with 5-TAMRA-DBCO, and subsequent

purification and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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